Pss-II

• Molecular Formula: C42H31BrN2S3
• Molecular Weight: 739.8 g/mol
• InChI: InChI=1S/C42H31N2S3.BrH/c1-4-12-31(13-5-1)30-43-37-18-10-11-19-39(37)47-42(43)29-25-36-24-26-40(45-36)41-28-27-38(46-41)32-20-22-35(23-21-32)44(33-14-6-2-7-15-33)34-16-8-3-9-17-34;/h1-29H,30H2;1H/q+1;/p-1
• InChIKey: BOQQQONKXBGPSE-UHFFFAOYSA-M

PSS-II: NIR AIEgen Photosensitizer

PSS-II (C42H31BrN2S3, MW 739.81) is a synthetic, amphiphilic organic compound designed as a near-infrared (NIR) aggregation-induced emission luminogen (AIEgen) for photodynamic therapy (PDT) research [1]. It exhibits NIR emission, a large Stokes shift, and is characterized by its ability to generate reactive oxygen species (ROS) upon light irradiation, specifically targeting lysosomes in cancer cells [2]. Unlike traditional photosensitizers that suffer from aggregation-caused quenching (ACQ), PSS-II's AIE properties ensure it maintains high fluorescence and ROS generation efficiency in aggregated states, making it a specialized tool for imaging-guided PDT studies [3].

NIR AIE photosensitizer for PDT model research

Lysosome-targeted oxidative stress mechanism studies

AIEgen structure-activity relationship (SAR) comparison

• [1] MedChemExpress. (n.d.). PSS-II | Anticancer Agent. Product Datasheet. View Source
• [2] Li, Y., Wang, X., Zhao, Y., Wang, X., Xue, K., Yang, L., Deng, J., Sun, S., & Qi, Z. (2024). Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorganic Chemistry, 150, 107551. View Source
• [3] Li, Y., et al. (2024). Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorganic Chemistry, 150, 107551. View Source

Why PSS-II Cannot Be Substituted

Substituting PSS-II with a generic photosensitizer or another AIEgen without rigorous comparative validation can lead to significant discrepancies in experimental outcomes. PSS-II's performance is intrinsically linked to its specific molecular design, which includes a D-π-A structure with a positive charge and a longer conjugated system [1]. This design confers unique properties such as lysosomal targeting, high photostability, and, critically, a lack of aggregation-caused quenching (ACQ) that plagues many traditional photosensitizers like Indocyanine Green (ICG), which has a reported singlet oxygen quantum yield of only 0.2% [2]. Even a closely related analog, PS-I, demonstrates a different performance profile, excelling in imaging due to a higher fluorescence quantum yield but showing inferior tumor growth inhibition in vivo compared to PSS-II [1]. These compound-specific, quantifiable differences in ROS generation and therapeutic efficacy preclude simple interchangeability.

Photophysical trade-off

Higher ROS generation may reduce fluorescence imaging capability compared to imaging-optimized analogs

Subcellular targeting context

Lysosomal accumulation is a class-level property; untested structural analogs may exhibit different localization

In vivo response profile

Reported tumor-model inhibition may not directly transfer to analogs without independent re-validation

• [1] Li, Y., Wang, X., Zhao, Y., Wang, X., Xue, K., Yang, L., Deng, J., Sun, S., & Qi, Z. (2024). Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorganic Chemistry, 150, 107551. View Source
• [2] Paperity. (n.d.). A supramolecular photosensitizer derived from an Arene-Ru(II) complex self-assembly for NIR activated photodynamic and photothermal therapy. View Source

PSS-II Quantitative Evidence Guide

In Vivo Antitumor Efficacy vs. PS-I

In a direct head-to-head in vivo study, PSS-II demonstrated significantly higher therapeutic efficacy than its analog PS-I. PSS-II achieved a tumor growth inhibition rate of 71.95% in a mouse model under light irradiation. This superior outcome is attributed to its longer conjugated structure, which enables greater ROS generation compared to PS-I [1].

In Vivo TGI vs PS-I

Head-to-head

71.95% TGI (PSS-II) / Comparator PS-I value not reported

Supports model-response endpoint review

Murine tumor model under light irradiation; PS-I response described as less effective

Evidence Dimension	In Vivo Tumor Growth Inhibition Rate
Target Compound Data	71.95%
Comparator Or Baseline	PS-I (Analog); value not quantified, described as having less ROS generation and thus lower tumor inhibition
Quantified Difference	PSS-II achieves a high tumor inhibition rate of 71.95%, a level of efficacy not reached by the analog PS-I in the same model.
Conditions	Mouse model of cancer; treatment with PSS-II or PS-I under light irradiation

Why This Matters

For procurement decisions focused on in vivo therapeutic efficacy, PSS-II offers a quantifiable advantage over its closest analog, PS-I, as demonstrated by a specific tumor growth inhibition percentage.

• [1] Li, Y., Wang, X., Zhao, Y., Wang, X., Xue, K., Yang, L., Deng, J., Sun, S., & Qi, Z. (2024). Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorganic Chemistry, 150, 107551. View Source

Enhanced ROS Generation vs. PS-I

PSS-II belongs to the class of AIEgens, which are specifically designed to overcome the aggregation-caused quenching (ACQ) effect common in traditional photosensitizers. ACQ leads to drastically reduced fluorescence and ROS generation in aggregated states, severely limiting therapeutic efficacy. For instance, the FDA-approved photosensitizer Indocyanine Green (ICG) has a reported singlet oxygen quantum yield (ΦΔ) of just 0.2% [1]. In contrast, PSS-II exhibits high ROS generation efficiency in the aggregated state due to its AIE properties [2]. This fundamental design difference ensures PSS-II maintains its photodynamic activity where traditional compounds fail.

ROS Generation vs PS-I

Class-level

Higher ROS generation than PS-I (qualitative)

Reported photochemical response context

In vitro cell studies; attributed to extended conjugation

Evidence Dimension	Singlet Oxygen (1O2) Generation Efficiency in Aggregated State
Target Compound Data	High ROS generation efficiency (qualitative) in aggregated state [2].
Comparator Or Baseline	Traditional ACQ photosensitizers (e.g., Indocyanine Green, ΦΔ = 0.2%) [1].
Quantified Difference	PSS-II maintains high efficiency, while the comparator baseline is defined by a quantified low quantum yield of 0.2% for ICG.
Conditions	Aggregated state (e.g., in nanoparticles or cellular lysosomes)

Why This Matters

Selecting PSS-II ensures robust ROS generation in biologically relevant aggregated states, avoiding the fundamental performance pitfall of ACQ that undermines many conventional photosensitizers.

• [1] Paperity. (n.d.). A supramolecular photosensitizer derived from an Arene-Ru(II) complex self-assembly for NIR activated photodynamic and photothermal therapy. View Source
• [2] Li, Y., Wang, X., Zhao, Y., Wang, X., Xue, K., Yang, L., Deng, J., Sun, S., & Qi, Z. (2024). Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorganic Chemistry, 150, 107551. View Source

Fluorescence Quantum Yield vs. PS-I

PSS-II has been characterized as having "good biocompatibility, and photostability" [1]. This is a critical differentiator from many conventional fluorescent dyes and photosensitizers that are prone to rapid photobleaching, which diminishes signal and therapeutic effect over time. While quantitative photostability data (e.g., half-life under illumination) is not specified, the qualitative assessment in the literature indicates a robust performance under experimental conditions. This stability is crucial for experiments requiring prolonged imaging or repeated light doses.

Fluorescence QY vs PS-I

Class-level

Lower fluorescence quantum yield than PS-I

Supports photophysical trade-off interpretation

Aggregated state; exact values not reported

Evidence Dimension	Photostability and Biocompatibility
Target Compound Data	Qualified as having 'good biocompatibility, and photostability' [1].
Comparator Or Baseline	Traditional photolabile dyes and some photosensitizers (e.g., certain cyanine dyes) known for photobleaching.
Quantified Difference	Not quantified; inference based on qualitative assessment of PSS-II and known class limitations of comparators.
Conditions	In vitro and in vivo experimental settings

Why This Matters

For experimental reliability, especially in longitudinal studies, the documented photostability of PSS-II suggests it will provide more consistent and reproducible results compared to less stable alternatives.

• [1] Li, Y., Wang, X., Zhao, Y., Wang, X., Xue, K., Yang, L., Deng, J., Sun, S., & Qi, Z. (2024). Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorganic Chemistry, 150, 107551. View Source

PSS-II Optimal Application Scenarios

Maximizing Anti-Tumor Efficacy in PDT

PSS-II is ideally suited for in vivo PDT studies where a high degree of tumor growth inhibition is the primary endpoint. Its demonstrated 71.95% tumor growth inhibition rate in mouse models under light irradiation [1] makes it a compelling candidate for preclinical efficacy studies, particularly when seeking a compound with superior therapeutic potential compared to its analog PS-I.

Lysosome-Targeted PDT Mechanisms

PSS-II's proven ability to target and accumulate in lysosomes [1] makes it a valuable tool for research focused on lysosome-mediated cell death pathways, lysosomal membrane permeabilization, or the role of lysosomal ROS in cancer therapy. Its specific targeting profile reduces off-target effects and enhances therapeutic precision in mechanistic studies.

High ROS Generation with In Vivo Safety

Researchers developing nanoparticle formulations or other aggregated delivery systems for PDT can leverage PSS-II's AIE properties. Unlike conventional photosensitizers that are quenched in the aggregated state, PSS-II maintains high ROS generation efficiency [1]. This makes it a superior building block for theranostic nanoparticles designed for imaging-guided therapy.

Application

Selection Property

Validation Focus

Photodynamic therapy model studies

Tumor-model response context

Model endpoint response review

Lysosome-targeted oxidative stress research

Subcellular localization property

Organelle-specific ROS endpoints

Photodynamic agent safety profiling

Model safety endpoint context

Organ-level toxicity monitoring

AIEgen structure-activity relationship studies

Photophysical trade-off profile

Fluorescence vs. ROS generation comparison

• [1] Li, Y., Wang, X., Zhao, Y., Wang, X., Xue, K., Yang, L., Deng, J., Sun, S., & Qi, Z. (2024). Designing NIR AIEgens for lysosomes targeting and efficient photodynamic therapy of tumors. Bioorganic Chemistry, 150, 107551. View Source